Cas no 1602438-19-6 (5-bromo-6-hydrazinyl-3,4-dihydropyrimidin-4-one)

• Product Name: 5-bromo-6-hydrazinyl-3,4-dihydropyrimidin-4-one
• CAS No: 1602438-19-6
• MF: C₄H₅BrN₄O
• MW: 205.012698888779
• MDL: MFCD30335113
• CID: 5245272
• Update Time: 2025-06-08

5-bromo-6-hydrazinyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 5-bromo-6-hydrazinyl-
• 5-bromo-6-hydrazinyl-3,4-dihydropyrimidin-4-one

• MDL： MFCD30335113
• Inchi： 1S/C4H5BrN4O/c5-2-3(9-6)7-1-8-4(2)10/h1H,6H2,(H2,7,8,9,10)
• InChI Key： AYGYXTMJERIFCL-UHFFFAOYSA-N
• SMILES： C1=NC(NN)=C(Br)C(=O)N1

Additional information on 5-bromo-6-hydrazinyl-3,4-dihydropyrimidin-4-one

Recent Advances in the Study of 5-Bromo-6-hydrazinyl-3,4-dihydropyrimidin-4-one (CAS: 1602438-19-6)

The compound 5-bromo-6-hydrazinyl-3,4-dihydropyrimidin-4-one (CAS: 1602438-19-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyrimidinone core, has been explored for its unique reactivity and biological activity. Recent studies have focused on its role as a versatile intermediate in the synthesis of novel therapeutic agents, particularly in the context of targeting enzymes and receptors involved in various disease pathways.

One of the key areas of research involving 5-bromo-6-hydrazinyl-3,4-dihydropyrimidin-4-one is its utility in the synthesis of kinase inhibitors. Kinases are critical targets in oncology, and the hydrazinyl moiety of this compound provides a handle for further functionalization, enabling the development of potent and selective inhibitors. Recent publications have demonstrated its use in the construction of pyrimidine-based scaffolds that exhibit inhibitory activity against tyrosine kinases, such as EGFR and VEGFR, which are implicated in cancer progression and angiogenesis.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in antimicrobial applications. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives using 5-bromo-6-hydrazinyl-3,4-dihydropyrimidin-4-one as a starting material. These derivatives exhibited promising activity against drug-resistant bacterial strains, including MRSA, highlighting the compound's potential in addressing the global challenge of antibiotic resistance.

Mechanistic studies have further elucidated the reactivity of 5-bromo-6-hydrazinyl-3,4-dihydropyrimidin-4-one. The bromo substituent at the 5-position facilitates nucleophilic aromatic substitution reactions, allowing for the introduction of diverse functional groups. Meanwhile, the hydrazinyl group at the 6-position serves as a nucleophile, enabling condensation reactions with carbonyl compounds to form hydrazones and other derivatives. This dual reactivity makes the compound a valuable building block in medicinal chemistry.

Recent advancements in synthetic methodologies have also improved the accessibility of 5-bromo-6-hydrazinyl-3,4-dihydropyrimidin-4-one. A 2024 study in Organic Letters described a streamlined, one-pot synthesis of this compound from commercially available precursors, significantly reducing the number of steps and improving overall yield. This development is expected to accelerate its adoption in high-throughput screening and combinatorial chemistry.

Looking ahead, the versatility of 5-bromo-6-hydrazinyl-3,4-dihydropyrimidin-4-one positions it as a key player in the discovery of next-generation therapeutics. Ongoing research is exploring its applications in targeted protein degradation, where it may serve as a warhead in PROTACs (proteolysis-targeting chimeras). Furthermore, its potential in covalent inhibitor design is being investigated, leveraging the reactivity of the bromo and hydrazinyl groups to form irreversible bonds with target proteins.

In conclusion, 5-bromo-6-hydrazinyl-3,4-dihydropyrimidin-4-one (CAS: 1602438-19-6) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition, antimicrobial therapy, and beyond. Continued research into its reactivity and biological activity is likely to yield novel therapeutic candidates, addressing unmet medical needs in oncology, infectious diseases, and other areas.